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Abstract

Tetrabutylammonium dibromoiodide ([N(C4Ho)4]IBrz), a quaternary ammonium polyhalide,
has emerged as a compound of interest in various chemical and biomedical research fields.
This technical guide provides a comprehensive overview of its discovery, history,
physicochemical properties, and detailed experimental protocols for its synthesis and
characterization. The information is presented to support its application in research and
development, particularly in areas requiring well-defined halogenating agents or reagents with
specific ionic properties. Quantitative data is summarized in structured tables, and key
processes are visualized using logical diagrams to facilitate understanding.

Introduction and Historical Context

The study of polyhalogen anions, ions formed by the combination of a halide anion with one or
more halogen molecules, dates back to the early 19th century. These compounds are of
significant interest due to their unique structural and reactive properties. Quaternary ammonium
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salts, characterized by a central positively charged nitrogen atom bonded to four organic
groups, have been widely utilized as phase-transfer catalysts, electrolytes, and antimicrobial
agents since their development was pioneered by chemists like Domagk in the 1930s.

Tetrabutylammonium dibromoiodide belongs to the class of quaternary ammonium
polyhalides, which combine the properties of both a bulky, lipophilic cation and a reactive
polyhalogen anion. While the broader history of these classes of compounds is well-
documented, the specific discovery of tetrabutylammonium dibromoiodide is less clearly
chronicled in readily available literature. Its development is a logical extension of the extensive
research on polyhalides, much of which was advanced by the work of scientists such as
Alexander I. Popov, who conducted numerous studies on the chemistry of halogens and
polyhalides throughout the mid-20th century. The synthesis of this and similar mixed polyhalide
salts is often achieved through the straightforward reaction of a quaternary ammonium halide
with a halogen or interhalogen compound.

Physicochemical Properties

Tetrabutylammonium dibromoiodide is a solid at room temperature with a distinct melting
point, indicating a stable crystalline structure. Its physicochemical properties are summarized in
Table 1.

Property Value Reference
Chemical Formula Ci6H36Br2IN [1]
Molecular Weight 529.18 g/mol [1]
CAS Number 15802-00-3 [1]

Light yellow to brown
Appearance
powder/crystals

Melting Point 81°C [1]
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Synthesis of Tetrabutylammonium Dibromoiodide

The synthesis of tetrabutylammonium dibromoiodide is achieved through the direct reaction
of tetrabutylammonium bromide with iodine. This method is efficient and yields the product in
high purity.

Experimental Protocol

Materials:

e Tetrabutylammonium bromide ([N(CaHo)4]Br)

e lodine (I2)

o Suitable solvent (e.g., ethanol, dichloromethane, or acetonitrile)
Procedure:

e Dissolve a stoichiometric amount of tetrabutylammonium bromide in a minimal amount of the
chosen solvent.

To this solution, add an equimolar amount of iodine.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by the change in color of the solution.

Upon completion of the reaction, the product can be isolated by evaporation of the solvent.

The resulting solid can be purified by recrystallization from an appropriate solvent system.

Logical Workflow for Synthesis:
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Synthesis of Tetrabutylammonium Dibromoiodide
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A flowchart illustrating the synthetic procedure.

Characterization
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The structural confirmation and purity assessment of synthesized tetrabutylammonium

dibromoiodide are conducted using various spectroscopic and analytical techniques.

Spectroscopic Data

While a comprehensive public database of the spectra for tetrabutylammonium

dibromoiodide is not readily available, the expected characteristic signals are outlined below

based on the known properties of its constituent ions.

Table 2: Expected Spectroscopic Data

Technique

Expected Observations

1H NMR

Signals corresponding to the butyl groups of the
tetrabutylammonium cation. Typically, a triplet
for the terminal methyl group, and multiplets for

the three methylene groups.

13C NMR

Four distinct signals for the four non-equivalent
carbon atoms of the butyl chains in the

tetrabutylammonium cation.

FTIR

Characteristic C-H stretching and bending

vibrations from the alkyl chains of the cation.

UV-Visible

Absorption bands characteristic of the
dibromoiodide ([IBrz]~) anion in a suitable

solvent.

81Br NMR

A signal corresponding to the bromine atoms in

the dibromoiodide anion.

Characterization Workflow:
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Characterization of Tetrabutylammonium Dibromoiodide
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A diagram of the characterization workflow.

Applications in Research and Development

Tetrabutylammonium dibromoiodide serves as a valuable reagent in organic synthesis,
acting as a source of electrophilic bromine and iodine. Its ionic nature and solubility in organic
solvents make it suitable for use in various reaction media. Potential applications include:

Halogenation Reactions: The dibromoiodide anion can act as a selective halogenating agent
for various organic substrates.

Phase-Transfer Catalysis: The tetrabutylammonium cation can facilitate the transfer of the
reactive anion between immiscible phases.

Electrolyte Solutions: Its ionic properties may be of interest in the formulation of non-
aqueous electrolyte solutions.

Biomedical Research: As a biochemical reagent, it may be used in the synthesis of novel
compounds with potential biological activity.
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Conclusion

Tetrabutylammonium dibromoiodide is a quaternary ammonium polyhalide with well-defined
physicochemical properties and a straightforward synthetic route. This guide provides the
essential technical information for its preparation, characterization, and potential applications.
For researchers and professionals in drug development and chemical synthesis, this
compound offers a versatile tool for the introduction of halogens and for leveraging the unique
properties of quaternary ammonium salts. Further research into its reactive properties and
applications is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b108187/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetrabutylammonium-dibromoiodide
https://www.benchchem.com/product/b108187?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/13867581
https://pubchem.ncbi.nlm.nih.gov/compound/13867581
https://www.benchchem.com/product/b108187/docs#an-in-depth-technical-guide-to-tetrabutylammonium-dibromoiodide
https://www.benchchem.com/product/b108187/docs#an-in-depth-technical-guide-to-tetrabutylammonium-dibromoiodide
https://www.benchchem.com/product/b108187/docs#an-in-depth-technical-guide-to-tetrabutylammonium-dibromoiodide
https://www.benchchem.com/product/b108187/docs#an-in-depth-technical-guide-to-tetrabutylammonium-dibromoiodide
https://www.benchchem.com/product/b108187?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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